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Compound of Interest

Compound Name: Cyclohexyl vinyl ether

Cat. No.: B1583786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Cyclohexyl vinyl ether. Adherence to these procedural guidelines is

critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties
A summary of the key quantitative data for Cyclohexyl vinyl ether is presented below for easy

reference.
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Property Value Citations

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol

CAS Number 2182-55-0 [2][3]

Appearance
Colorless to almost colorless

clear liquid
[1][3]

Boiling Point 147-148 °C (lit.)

Density 0.891 g/mL at 25 °C (lit.)

Flash Point 35 °C (95 °F) - closed cup [3]

Refractive Index n20/D 1.454 (lit.)

Hazard Identification and Personal Protective
Equipment (PPE)
Cyclohexyl vinyl ether is a flammable liquid and vapor that causes skin irritation.[2] It may

also form explosive peroxides, especially when exposed to air over time. Therefore, strict

adherence to PPE protocols is mandatory.
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PPE Category Specification Citations

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield is also recommended.

[2]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, Silver Shield).

Flame retardant antistatic

protective clothing or a lab

coat is required. An apron

made of vinyl, PVC, or rubber

can provide additional

protection.

[4][5]

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood. If

vapors or aerosols are

generated, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is necessary.

[2]

Footwear
Closed-toe shoes made from a

strong material.
[4]

Experimental Protocols: Handling and Storage
Safe Handling Procedures:

Preparation: Before handling, ensure that all necessary PPE is correctly donned.[6] Locate

the nearest safety shower and eyewash station.[7]

Ventilation: Always handle Cyclohexyl vinyl ether in a well-ventilated area, preferably within

a chemical fume hood to avoid inhalation of vapors.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] Use

non-sparking tools and take precautionary measures against static discharge by
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grounding/bonding containers and receiving equipment.[2][3]

Contact Avoidance: Avoid contact with skin and eyes.[2] Do not breathe vapors or mists.

Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be

removed immediately and washed before reuse.

Storage Procedures:

Container: Keep the container tightly closed in a dry and well-ventilated place.[2] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[2]

Conditions: Store in a cool place away from heat and sources of ignition.[2][3]

Peroxide Formation: Test for peroxide formation periodically and before distillation. The

presence of potassium hydroxide (KOH) as a stabilizer may be indicated in some supplies.

[3]

Emergency and Disposal Plans
Emergency Procedures:

Spill:

Minor Spill: For a small, manageable spill, ensure adequate ventilation and remove all

ignition sources.[2] Absorb the spill with a non-combustible absorbent material like sand,

earth, or vermiculite.[2] Collect the absorbed material using clean, non-sparking tools and

place it in a suitable container for disposal.[8]

Major Spill: For a large spill, evacuate the area immediately and prevent entry.[8] Contact

your institution's environmental health and safety department.[7]

Fire:

Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[3] Do not use a water

jet.[2] Use water spray to cool unopened containers.[2]

First Aid:
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. If skin irritation occurs, get medical advice.[2][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention.[2][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[2]

Disposal Plan:

Waste Collection: Collect waste Cyclohexyl vinyl ether and contaminated materials in

separate, properly labeled, and sealed containers.[9] Do not mix with other waste.[2]

Container Handling: Handle uncleaned containers as you would the product itself.[2] Ensure

the exterior of the waste container is clean.[9]

Licensed Disposal: Dispose of the waste through a licensed disposal company, following all

national and local regulations.[2]

Workflow for Handling Cyclohexyl Vinyl Ether
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Workflow for Handling Cyclohexyl Vinyl Ether
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Caption: A logical workflow for the safe handling of Cyclohexyl vinyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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